Cas no 501928-01-4 (1-Piperazinecarboxylic acid, 4-[(2-chloro-5-nitrophenyl)sulfonyl]-,1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-[(2-chloro-5-nitrophenyl)sulfonyl]-,1,1-dimethylethyl ester
• CAS No: 501928-01-4
• MF: C₁₅H₂₀ClN₃O₆S
• MW: 405.853801727295
• CID: 1562143
• PubChem ID: 59260816
• Update Time: 2025-09-28

1-Piperazinecarboxylic acid, 4-[(2-chloro-5-nitrophenyl)sulfonyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[(2-chloro-5-nitrophenyl)sulfonyl]-,1,1-dimethylethyl ester
• tert-butyl 4[(2-chloro-5-nitrophenyl)sulfonyl]-1-piperazinecarboxylate
• 501928-01-4
• BS-35064
• SCHEMBL694485
• tert-butyl 4-(2-chloro-5-nitrophenyl)sulfonylpiperazine-1-carboxylate
• tert-Butyl 4-((2-chloro-5-nitrophenyl)sulfonyl)piperazine-1-carboxylate
• Tert-butyl 4-(2-chloro-5-nitrophenylsulfonyl)piperazine-1-carboxylate
• VTNHUEJJSSAAMX-UHFFFAOYSA-N
• tert-Butyl 4-[(2-chloro-5-nitrobenzene)sulfonyl]piperazine-1-carboxylate
• tert-butyl 4-[(2-chloro-5-nitrophenyl)sulfonyl]-1-piperazinecarboxylate

• Inchi： 1S/C15H20ClN3O6S/c1-15(2,3)25-14(20)17-6-8-18(9-7-17)26(23,24)13-10-11(19(21)22)4-5-12(13)16/h4-5,10H,6-9H2,1-3H3
• InChI Key： VTNHUEJJSSAAMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 405.0763
• Monoisotopic Mass: 405.0761342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 110.06

Additional information on 1-Piperazinecarboxylic acid, 4-[(2-chloro-5-nitrophenyl)sulfonyl]-,1,1-dimethylethyl ester

Recent Advances in the Study of 1-Piperazinecarboxylic acid, 4-[(2-chloro-5-nitrophenyl)sulfonyl]-,1,1-dimethylethyl ester (CAS: 501928-01-4)

The compound 1-Piperazinecarboxylic acid, 4-[(2-chloro-5-nitrophenyl)sulfonyl]-,1,1-dimethylethyl ester (CAS: 501928-01-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperazine core and sulfonyl linker, has shown promising potential as a building block for the development of novel therapeutics. Recent studies have focused on its synthesis, biological activity, and applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the production of protease inhibitors. The researchers optimized the reaction conditions to achieve a high yield of 501928-01-4, emphasizing the importance of the tert-butyl ester group in protecting the carboxylic acid functionality during subsequent synthetic steps. The study also demonstrated the compound's stability under various pH conditions, making it a versatile candidate for further derivatization.

In another groundbreaking study, researchers investigated the biological activity of 501928-01-4 and its derivatives against cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that sulfonamide-containing analogs of this compound exhibited potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The tert-butyl ester derivative showed enhanced cellular permeability compared to its free acid counterpart, suggesting its utility in prodrug strategies.

Further research has explored the structural-activity relationship (SAR) of 501928-01-4, with particular attention to the electronic effects of the chloro and nitro substituents on the phenyl ring. Computational modeling studies, combined with X-ray crystallography data, have provided insights into the binding modes of this compound with various biological targets. These findings are instrumental in guiding the design of next-generation inhibitors with improved selectivity and potency.

The potential applications of 501928-01-4 extend beyond oncology. Recent patent filings indicate its use in the development of anti-inflammatory agents, where its sulfonamide moiety interacts with cyclooxygenase-2 (COX-2) enzymes. Additionally, its piperazine scaffold has been leveraged in the design of central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier.

In conclusion, 1-Piperazinecarboxylic acid, 4-[(2-chloro-5-nitrophenyl)sulfonyl]-,1,1-dimethylethyl ester represents a multifaceted compound with broad applicability in drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research directions may include the exploration of its enantiomeric forms, further optimization of its pharmacokinetic properties, and expansion of its therapeutic indications.